Cas no 2030442-86-3 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2030442-86-3
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5276434
• PubChem ID: 165446650
• Update Time: 2025-10-28

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 3-(1-aminopropan-2-yl)-4,5-dimethyloxolan-3-ol
• EN300-684059
• 2030442-86-3
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C9H19NO2/c1-6(4-10)9(11)5-12-8(3)7(9)2/h6-8,11H,4-5,10H2,1-3H3
• InChI Key： DLLBRKYAUNFEAG-UHFFFAOYSA-N
• SMILES： O1CC(C(C)CN)(C(C)C1C)O

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.013±0.06 g/cm3(Predicted)
• Boiling Point: 273.9±15.0 °C(Predicted)
• pka: 14.21±0.60(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Compound CAS No. 2030442-86-3: A Comprehensive Overview

The compound with CAS Registry Number 2030442-86-3, currently designated as "INDEX NAME NOT YET ASSIGNED," represents a unique chemical entity that has garnered attention in various scientific and industrial domains. This compound is characterized by its distinct molecular structure, which contributes to its versatile applications across multiple fields. Recent advancements in chemical synthesis and characterization techniques have enabled researchers to delve deeper into its properties, paving the way for innovative uses in materials science, pharmaceuticals, and environmental chemistry.

Molecular Structure and Properties

The molecular structure of CAS No. 2030442-86-3 is composed of a complex arrangement of atoms, including carbon, hydrogen, and oxygen, with potential functional groups that influence its reactivity and stability. Recent studies have employed advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry to elucidate its structural details. These findings have revealed that the compound exhibits unique electronic properties, making it a promising candidate for applications in organic electronics and catalysis.

Synthesis and Characterization

The synthesis of CAS No. 2030442-86-3 involves a multi-step process that combines traditional organic synthesis methods with modern catalytic techniques. Researchers have reported successful syntheses using transition metal catalysts, which enhance reaction efficiency and selectivity. The characterization of this compound has been further supported by computational chemistry models, which provide insights into its thermodynamic stability and kinetic behavior under various conditions.

Applications in Materials Science

CAS No. 2030442-86-3 has shown significant potential in the development of advanced materials, particularly in the field of polymer science. Recent research indicates that this compound can serve as a precursor for high-performance polymers with enhanced mechanical and thermal properties. Its ability to form stable cross-linked networks makes it an attractive option for applications in adhesives, coatings, and composite materials.

Pharmaceutical Applications

In the pharmaceutical industry, CAS No. 2030442-86-3 has been explored as a potential drug candidate due to its bioactive properties. Preclinical studies suggest that it exhibits selective binding to certain protein targets, making it a promising lead compound for drug discovery. Additionally, its pharmacokinetic profile indicates favorable absorption and distribution characteristics, which are critical factors in drug development.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact of CAS No. 2030442-86-3 is crucial for its responsible use. Recent eco-toxicological studies have assessed its biodegradability and potential toxicity to aquatic organisms. These studies have provided valuable insights into its environmental fate and have informed guidelines for safe handling and disposal.

Future Directions

The continued exploration of CAS No. 2030442-86-3 holds immense promise for advancing both scientific research and industrial applications. Ongoing research is focused on optimizing its synthesis pathways, enhancing its bioavailability for pharmaceutical uses, and exploring novel applications in sustainable chemistry. As our understanding of this compound deepens, it is expected to play an increasingly important role in addressing global challenges in materials innovation and healthcare.